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Compound of Interest

Compound Name: Boc-Cys(Et)-Oh

Cat. No.: B558594

Essential Safety and Handling Guide for Boc-
Cys(Et)-OH

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-Cys(Et)-OH (CAS No. 16947-82-3)
was not readily available. The following safety and handling information is a consolidation of
data from the product information available for Boc-Cys(Et)-OH and the comprehensive SDSs
of the closely related compounds Boc-Cys(Trt)-OH and Boc-Cys-OH. It is imperative to treat
Boc-Cys(Et)-OH with the care required for a potentially hazardous chemical and to consult
with your institution's Environmental Health & Safety (EHS) department for specific guidance.

This guide provides researchers, scientists, and drug development professionals with essential,
immediate safety and logistical information for handling Boc-Cys(Et)-OH. The content herein
outlines operational procedures, personal protective equipment (PPE), first aid measures, and
disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of Boc-Cys(Et)-
OH and its analogs. This data is crucial for safe handling and storage.
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Property Value Source

Chemical Name N-Boc-S-ethyl-L-cysteine Chem-Impex

CAS Number 16947-82-3 Chem-Impex
Molecular Formula C10H19NO4S Chem-Impex
Molecular Weight 249.33 g/mol Thermo Scientific
Appearance White to off-white solid General knowledge
Melting Point 55-60 °C Chem-Impex
Storage Temperature 0-8 °C Chem-Impex

H315: Causes skin

irritationH319: Causes serious S
Hazard Statements S Thermo Scientific

eye irritationH335: May cause

respiratory irritation

Personal Protective Equipment (PPE)

When handling Boc-Cys(Et)-OH, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

o Eye Protection: Chemical safety goggles or a face shield must be worn to protect against
dust particles and potential splashes.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent
skin contact.[1]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust. If significant dust is generated, a NIOSH-
approved respirator (e.g., N95) is recommended.[1]

» Body Protection: A standard laboratory coat should be worn to protect personal clothing from
contamination.[1]

Operational Plan: Safe Handling Protocol
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Follow this step-by-step guide for the safe handling of Boc-Cys(Et)-OH from receipt to use.

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Ensure the label is intact and legible.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents. The recommended storage temperature is
between 0-8°C.

e Handling:

o

All handling of solid Boc-Cys(Et)-OH should be performed in a chemical fume hood to
minimize inhalation risk.

o

Avoid generating dust. Use appropriate tools for transferring the solid.

[¢]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.

[¢]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.
» Weighing and Solution Preparation:

o Weigh the required amount of the compound on a tared weighing paper or in a suitable
container within the fume hood.

o When preparing solutions, slowly add the solid to the solvent to prevent splashing.
First Aid Measures
In the event of exposure to Boc-Cys(Et)-OH, immediate action is crucial.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of
soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.[2]
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« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, perform artificial respiration. Seek immediate medical attention.[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

Proper disposal of Boc-Cys(Et)-OH and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Identification: All unused or expired Boc-Cys(Et)-OH, as well as any materials
contaminated with it (e.g., gloves, weighing papers, pipette tips), must be treated as
hazardous chemical waste.

» Waste Segregation and Collection:

o Solid Waste: Collect all solid waste in a dedicated, leak-proof, and clearly labeled
hazardous waste container.

o Contaminated Materials: Double-bag contaminated items like gloves and wipes in clear
plastic bags and place them in the designated solid hazardous waste container.

o Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "Boc-Cys(Et)-OH," and the associated hazards (Irritant).

o Storage of Waste: Store the sealed hazardous waste container in a designated, secure, and
well-ventilated area, away from incompatible materials.

o Waste Pickup: Contact your institution's Environmental Health & Safety (EHS) department to
arrange for the pickup and disposal of the hazardous waste. Do not dispose of this chemical
in the regular trash or down the drain.

Workflow Diagrams

The following diagrams illustrate the key workflows for safely handling and disposing of Boc-
Cys(Et)-OH.
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Caption: Workflow for Safe Handling and Disposal of Boc-Cys(Et)-OH.
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Immediate Actions
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Caption: First Aid Procedures for Boc-Cys(Et)-OH Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Boc-
Cys(Et)-Oh]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558594#personal-protective-equipment-for-handling-
boc-cys-et-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b558594#personal-protective-equipment-for-handling-boc-cys-et-oh
https://www.benchchem.com/product/b558594#personal-protective-equipment-for-handling-boc-cys-et-oh
https://www.benchchem.com/product/b558594#personal-protective-equipment-for-handling-boc-cys-et-oh
https://www.benchchem.com/product/b558594#personal-protective-equipment-for-handling-boc-cys-et-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

